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Compound of Interest

Compound Name: 6-Dehydroprogesterone

Cat. No.: B195115

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety is paramount when handling potent compounds like 6-
Dehydroprogesterone. This guide provides essential, step-by-step safety and logistical
information, including detailed operational and disposal plans, to foster a secure laboratory
environment.

6-Dehydroprogesterone, a synthetic progestational hormone, is classified as a hazardous
substance that may cause cancer and damage fertility or the unborn child.[1] It may also cause
harm to breast-fed children.[1] Strict adherence to safety protocols is therefore critical.

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable when working with
6-Dehydroprogesterone. The following table summarizes the required PPE:
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PPE Category

Item

Specifications and Usage

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
preferred. Consider double
gloving for enhanced

protection.[2]

Body Protection

Laboratory coat or disposable

gown

A disposable gown made of
polyethylene-coated
polypropylene or other
laminate materials is
recommended.[3] Standard lab
coats should be worn at a

minimum.[2][4]

Eye and Face Protection

Safety glasses with side

shields or goggles

Goggles are necessary if the
work involves dusty conditions,
mists, or aerosols. A face
shield offers additional
protection against direct

contact.[2]

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when dusts are
generated or when working
outside of a containment
system like a fume hood.[2] A
positive pressure air-supplied
respirator is recommended for
situations with potential for
uncontrolled release or

unknown exposure levels.[2]

Additional Protection

Disposable head, hair, and

shoe covers

Recommended to prevent
contamination of personal

clothing and workspaces.[3]

Operational Plan: A Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
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» Obtain Special Instructions: Before use, it is crucial to obtain and read all safety precautions.

[2][5][6]

e Work in a Designated Area: All handling of 6-Dehydroprogesterone powder should be
conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

» Gather all Materials: Ensure all necessary PPE, handling equipment (spatulas, weighing
paper, etc.), and waste disposal containers are readily available within the work area.

2. Donning Personal Protective Equipment (PPE): The following diagram illustrates the correct
sequence for putting on PPE to ensure maximum protection.

PPE Donning Sequence

Gown [—»| Mask/Respirator —®| Goggles/Face Shield —»| Gloves

Click to download full resolution via product page

Figure 1: Recommended sequence for donning PPE.

3. Handling the Compound:
» Avoid Dust Generation: Handle the powder carefully to avoid creating dust.

e Prevent Contact: Do not breathe dust, and avoid contact with skin and eyes.[1][6] Avoid

contact during pregnancy and while nursing.[1][2]
¢ No Personal Items: Do not eat, drink, or smoke in the handling area.[2]

o Immediate Cleanup: In case of a spill, ensure adequate ventilation and wear appropriate
PPE.[1] Collect the spilled material carefully and place it in a designated, sealed container

for disposal.

4. Post-Handling Procedures:
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e Thorough Washing: Wash hands and any exposed skin thoroughly after handling the
compound.[2][5]

o Doffing PPE: Remove PPE in the reverse order of donning to prevent cross-contamination.

PPE Doffing Sequence

Gloves Goggles/Face Shield Gown Mask/Respirator

Click to download full resolution via product page

Figure 2: Recommended sequence for doffing PPE.

Disposal Plan: Ensuring Safe and Compliant Waste
Management

Proper disposal of 6-Dehydroprogesterone and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Collection: All contaminated disposable materials, including gloves, gowns, weighing
paper, and pipette tips, must be collected in a clearly labeled, sealed hazardous waste
container.

o Chemical Waste: Unused or waste 6-Dehydroprogesterone should be treated as
hazardous chemical waste.

» Disposal Method: Dispose of the contents and container in accordance with local, regional,
national, and international regulations.[1][6] One recommended method for small quantities
is to mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[6] For household quantities, mixing with an
unappealing substance like cat litter or used coffee grounds, placing it in a sealed plastic
bag, and discarding it in the trash is an option, though laboratory disposal will be subject to
stricter institutional and regulatory standards.[7]
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Quantitative Data Summary

Property Value

Molecular Formula C21H2802[8][9]

Molecular Weight 312.45 g/mol [9]

Melting Point 128 - 132 °C (262 - 270 °F)

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately:

 Inhalation: Move the person to fresh air and consult a doctor if complaints arise.[1]
o Skin Contact: Wash the affected area immediately with plenty of water.[5]

o Eye Contact: Rinse the opened eye for several minutes under running water.[1]

 Ingestion: Rinse out the mouth and then drink plenty of water. Seek immediate medical
attention.[1][5]

IF exposed or concerned, it is imperative to get medical advice or attention.[1][5][6]

By adhering to these comprehensive safety and handling protocols, researchers can mitigate
the risks associated with 6-Dehydroprogesterone and maintain a safe and productive
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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